Cas no 2411200-02-5 (2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride)

• Product Name: 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride
• CAS No: 2411200-02-5
• MF: C₁₅H₂₂FNO₃S
• MW: 315.403486728668
• CID: 5355042
• PubChem ID: 154879570
• Update Time: 2025-08-05

2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4343785824
• 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride
• 2-{[(3-methyloxetan-3-yl)methyl][(3-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C15H22FNO3S/c1-13-4-3-5-14(8-13)9-17(6-7-21(16,18)19)10-15(2)11-20-12-15/h3-5,8H,6-7,9-12H2,1-2H3
• InChI Key： TYROZLCTHTXWLF-UHFFFAOYSA-N
• SMILES： S(CCN(CC1C=CC=C(C)C=1)CC1(C)COC1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 431
• XLogP3: 2.3
• Topological Polar Surface Area: 55

Additional information on 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride

Introduction to 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride (CAS No. 2411200-02-5)

2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride, with the CAS number 2411200-02-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl fluoride functional group and a complex amine moiety. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The sulfonyl fluoride group is known for its reactivity and versatility in chemical synthesis. It can participate in a wide range of reactions, including nucleophilic substitution and elimination processes, making it an important intermediate in the synthesis of more complex molecules. The presence of this functional group in 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride enhances its potential as a building block for the development of new drugs and materials.

The amine moiety, specifically the (3-methyloxetan-3-yl)methyl and (3-methylphenyl)methyl groups, adds further complexity to the molecule. These substituents can influence the compound's physical and chemical properties, such as solubility, stability, and reactivity. The combination of these groups also provides opportunities for fine-tuning the compound's biological activity through structural modifications.

In recent years, there has been a growing interest in the use of sulfonyl fluorides in medicinal chemistry due to their ability to form covalent bonds with specific protein targets. This property makes them attractive for the design of irreversible inhibitors, which can be particularly useful in treating diseases where sustained target inhibition is beneficial. For example, studies have shown that sulfonyl fluorides can effectively target serine proteases, kinases, and other enzymes involved in various pathological processes.

2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride has been investigated for its potential as an inhibitor of specific enzymes involved in cancer progression. Research has demonstrated that this compound can selectively inhibit certain kinases, which are key regulators of cell proliferation and survival. By blocking these kinases, the compound may help to slow down or halt the growth of cancer cells.

Beyond its potential as a therapeutic agent, 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride is also being explored for its use in chemical biology studies. Its unique structure allows researchers to probe the interactions between small molecules and biological targets with high precision. This can provide valuable insights into the mechanisms underlying various diseases and help guide the development of more effective treatments.

In addition to its applications in drug discovery and chemical biology, this compound has also been studied for its potential use in materials science. The sulfonyl fluoride group can be used to introduce functional groups into polymers or other materials, enhancing their properties such as thermal stability or mechanical strength. This versatility makes 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride a valuable tool for researchers working on advanced materials.

The synthesis of 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride typically involves several steps, including the formation of the amine moiety and the introduction of the sulfonyl fluoride group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for ensuring high yields and purity, which are essential for both research and industrial applications.

In conclusion, 2-[(3-Methyloxetan-3-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride (CAS No. 2411200-02-5) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features make it a valuable tool for drug discovery, chemical biology studies, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.